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Compound of Interest

Compound Name: Vitamin K1(25)-d7

Cat. No.: B1158494

Get Quote

Executive Summary & Material Identity
Vitamin K1(25)-d7 is a deuterated internal standard used primarily in LC-MS/MS quantification

of Phylloquinone (Vitamin K1). As a stable isotope-labeled compound, it is chemically identical

to native Vitamin K1 regarding waste classification but possesses distinct value and stability

concerns.

Critical Safety Distinction: Although labeled with deuterium (²H), this material is NOT

radioactive. It must be processed through Chemical Waste streams, not Radioactive Waste

streams. Misclassification leads to unnecessary disposal costs and regulatory scrutiny.

Physicochemical Properties Relevant to Disposal
Effective disposal requires understanding the molecule's solubility and reactivity. Vitamin K1 is

highly lipophilic; attempting to wash residues with water will fail and potentially contaminate

sink traps.
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Property Data Operational Implication

Solubility (Water) Insoluble (< 0.1 mg/L)
Do not dispose of down the

drain.[1]

Solubility (Organic)
Soluble in Hexane, Ethanol,

Acetone, DCM

Use organic solvents for

rinsing/solubilization.

Light Sensitivity High (Photolabile)

Degraded stock turns dark

brown/red; indicates disposal

is necessary.

Flash Point > 100°C (Pure Oil)

Generally not ignitable per se,

but usually dissolved in

ignitable solvents.

RCRA Status Not P-listed or U-listed

Regulated based on the

solvent matrix (Ignitability

D001).

Pre-Disposal Assessment: The "Save or Scrap"
Protocol
Before initiating disposal, verify the material's status. Deuterated standards are high-value

assets ($100s - $1000s per mg).

Disposal Criteria:

Chromatographic Failure: Appearance of "split peaks" or significant retention time shifts in

LC-MS (indicating cis/trans isomerization).

Visual Degradation: The material has shifted from a light yellow/viscous oil to a dark brown

or reddish sludge (oxidative degradation).

Contamination: Accidental introduction of water or non-deuterated K1.

Step-by-Step Disposal Protocol
Phase A: Solubilization & Rinsing
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Because Vitamin K1(25)-d7 is a viscous oil or waxy solid, it adheres to glass surfaces.

Select the Solvent:

Preferred:Ethanol or Acetone. These are miscible with standard organic waste streams

and effectively solvate the naphthoquinone ring.

Alternative:Hexane or Dichloromethane (DCM). Use only if the waste stream permits

halogenated solvents (DCM) or if the residue is stubborn.

The Triple Rinse:

Add solvent to the vial (approx. 1-2 mL).

Vortex for 15 seconds.

Transfer the rinsate to the Organic Waste Container.

Repeat 3 times.

Defacing: Remove or deface the label on the empty vial to indicate it is "RCRA Empty"

before placing the glass in the broken glass/sharps container.

Phase B: Waste Stream Segregation
Select the correct waste container based on the solvent used.

Stream A: Non-Halogenated Organic Waste (Preferred)

Composition: Ethanol, Acetone, Methanol rinsates containing Vitamin K1(25)-d7.

Disposal Method: Fuel blending/Incineration.

Stream B: Halogenated Organic Waste

Composition: DCM or Chloroform rinsates.

Disposal Method: High-temperature incineration with scrubber.
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Decision Logic & Workflow
The following diagram outlines the decision process for handling Vitamin K1(25)-d7, ensuring

compliance with EPA regulations and preventing cross-contamination.
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Figure 1: Decision matrix for the segregation and disposal of Vitamin K1(25)-d7, emphasizing

solvent compatibility.

Regulatory Compliance & Environmental Impact[2]
EPA/RCRA Classification
Under the Resource Conservation and Recovery Act (RCRA), Vitamin K1 is not a listed

hazardous waste (P-list or U-list). However, the mixture rule applies:

If dissolved in a solvent (e.g., Ethanol), the waste carries the code of the solvent (e.g., D001

for Ignitability).

Aquatic Toxicity: While not always regulated as hazardous waste by federal standards,

Vitamin K1 is toxic to aquatic life (H412). Zero discharge to sewer systems is mandatory.

Spill Management
In the event of a benchtop spill:

Do not use water. The oil will smear and spread.

Absorb: Use a clay-based absorbent or vermiculite.

Clean: Wipe the surface with an ethanol-soaked Kimwipe.

Dispose: Place all solid absorbents and wipes into the Solid Hazardous Waste bin (debris

contaminated with solvent).

References
United States Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. (Accessed 2023). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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